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Compound of Interest

Compound Name: 1-Methyl-1-phenylhydrazine

Cat. No.: B1203642

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal
of 1-Methyl-1-phenylhydrazine (CAS No. 618-40-6). Adherence to these protocols is essential
for ensuring the safety of all researchers, scientists, and drug development professionals in the
laboratory environment.

Essential Safety Information at a Glance

1-Methyl-1-phenylhydrazine is a combustible liquid that is harmful if swallowed, in contact
with skin, or inhaled.[1] It is known to cause skin and eye irritation.[1] Therefore, strict
adherence to the personal protective equipment (PPE) and handling procedures outlined below
is mandatory.

Quantitative Data for 1-Methyl-1-phenylhydrazine

For quick reference, the following table summarizes key quantitative data for 1-Methyl-1-
phenylhydrazine and relevant exposure limits for the closely related compound,
phenylhydrazine.
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Property Value Source

Physical Properties of 1-
Methyl-1-phenylhydrazine

Molecular Formula C7H10N2 [2][3]
Molecular Weight 122.17 g/mol [3]
Boiling Point 54-55 °C at 0.3 mmHg [4]
Density 1.038 g/mL at 25 °C [4]
Flash Point 92 °C (197.6 °F) - closed cup [1]
Refractive Index n20/D 1.583 [4]

Occupational Exposure Limits

for Phenylhydrazine (as a

reference)

OSHA PEL (8-hour TWA) 5 ppm (22 mg/m3) [skin] [5]
NIOSH REL (2-hour Ceiling) 0.14 ppm (0.6 mg/m3) [skin] [5]
ACGIH TLV (8-hour TWA) 0.1 ppm [6]

Note: "skin" designation indicates the potential for significant absorption through the skin.[5]

Operational Plan: Handling 1-Methyl-1-
phenylhydrazine

This section details the step-by-step procedures for the safe handling of 1-Methyl-1-
phenylhydrazine in a laboratory setting.

Engineering Controls

» Ventilation: All handling of 1-Methyl-1-phenylhydrazine must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[7]
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Eyewash and Safety Shower: A calibrated and unobstructed eyewash station and safety
shower must be readily accessible in the immediate work area.[8]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Methyl-1-phenylhydrazine:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[8] Standard
safety glasses are not sufficient.

Hand Protection: Wear chemically resistant gloves.

o Important Note: Specific breakthrough time data for 1-Methyl-1-phenylhydrazine is not
readily available. Therefore, it is crucial to consult the glove manufacturer's chemical
resistance guide. Based on general recommendations for similar chemicals, nitrile or
neoprene gloves are often suitable.[9][10] Always inspect gloves for any signs of
degradation before and during use. Change gloves immediately if contamination is
suspected.

Skin and Body Protection: A lab coat or chemical-resistant apron must be worn. Ensure that
all skin is covered.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a
NIOSH/MSHA-approved respirator with an organic vapor cartridge is required.[8] A dust
mask (e.g., N95) is not appropriate for vapors.[1]

Handling and Storage

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
The recommended storage temperature is 2-8°C.[4] Keep the container tightly closed.

Dispensing: When transferring the liquid, use a grounded dispensing system to prevent static
discharge. Avoid pouring. Use a syringe or cannula for transfers.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling
the chemical.[7]
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Spill Procedures

o Small Spills (inside a fume hood):

o Absorb the spill with an inert, non-combustible absorbent material such as vermiculite or
sand.

o Collect the absorbent material and place it in a sealed, labeled container for hazardous
waste disposal.

o Decontaminate the area with a suitable solvent, followed by soap and water.

o Large Spills (or spills outside a fume hood):

[¢]

Evacuate the immediate area and alert others.

[e]

If safe to do so, remove all ignition sources.

[e]

Contact your institution's Environmental Health and Safety (EHS) department immediately.

o

Do not attempt to clean up a large spill without appropriate training and equipment.

Disposal Plan: 1-Methyl-1-phenylhydrazine Waste

Proper disposal of 1-Methyl-1-phenylhydrazine and contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

e Liquid Waste: Collect all waste 1-Methyl-1-phenylhydrazine in a dedicated, labeled, and
sealed container. Do not mix with other waste streams unless specifically instructed by your
EHS department.

e Solid Waste: All contaminated materials (e.g., gloves, absorbent materials, paper towels)
must be collected in a separate, sealed, and labeled container for hazardous solid waste.

Disposal Procedure
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o Consult EHS: All waste disposal must be conducted in accordance with your institution's
EHS guidelines and local, state, and federal regulations.

o Professional Disposal: Contact your institution's designated hazardous waste disposal
service for pickup.

« Incineration: A common disposal method for this type of chemical is incineration in a licensed
hazardous waste facility. Some safety data sheets suggest that the material may be
dissolved in a combustible solvent and burned in a chemical incinerator equipped with an
afterburner and scrubber. This should only be performed by trained professionals in a
permitted facility.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-Methyl-1-
phenylhydrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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